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Compound of Interest

Compound Name: Dibromoiodomethane

Cat. No.: B121520 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Dibromoiodomethane was not publicly

available at the time of this writing. The following guidance is based on the safety data for

structurally similar halogenated hydrocarbons, such as Dibromomethane, 1,2-Dibromoethane,

and Bromoiodomethane. Researchers must consult the specific SDS provided by the supplier

before handling any chemical and perform a thorough risk assessment for their specific

experimental conditions.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals engaged in the handling of

Dibromoiodomethane. The procedural, step-by-step guidance is designed to directly address

specific operational questions, ensuring safe laboratory practices.

Physicochemical and Hazard Data
Given the absence of a specific Safety Data Sheet for Dibromoiodomethane, the following

table summarizes its known physical and chemical properties, alongside hazard information

extrapolated from structurally similar compounds. This data is critical for understanding its

behavior and potential risks.
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Property
Dibromoiodom
ethane
(CHBr₂I)

Dibromometha
ne (CH₂Br₂)
(for
comparison)
[1]

1,2-
Dibromoethan
e (C₂H₄Br₂) (for
comparison)
[2]

Bromoiodomet
hane (CH₂BrI)
(for
comparison)
[3]

CAS Number 593-94-2 74-95-3 106-93-4 557-68-6

Molecular

Formula
CHBr₂I CH₂Br₂ C₂H₄Br₂ CH₂BrI

Molecular Weight 299.73 g/mol 173.83 g/mol 187.86 g/mol 220.84 g/mol

Appearance
Dark red to dark

brown oil

Clear, colorless

to pale yellow

liquid[1]

Colorless

liquid[2]

Colorless clear

liquid

Density 3.3 g/cm³ 2.48 g/mL 2.173 g/cm³ 2.93 g/cm³

Boiling Point 185.9 °C 97 °C 131 - 132 °C 138 - 141 °C

GHS Pictograms Corrosive

Harmful, Health

Hazard,

Environmental

Hazard

Toxic, Health

Hazard,

Environmental

Hazard

Not specified

GHS Signal

Word
Danger Danger Danger Not specified

Hazard

Statements

Likely corrosive

to metals,

causes severe

skin burns and

eye damage.

Harmful if

swallowed,

Causes skin

irritation, Causes

serious eye

irritation, May

cause respiratory

irritation,

Suspected of

causing genetic

defects, May

cause cancer,

Toxic if

swallowed, Toxic

in contact with

skin, Causes

skin irritation,

Causes serious

eye irritation,

May cause

respiratory

irritation, May

cause cancer,

Toxic to aquatic

Likely causes

skin, eye, and

respiratory

irritation.
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Harmful to

aquatic life with

long lasting

effects.

life with long

lasting effects.

Precautionary

Statements

Obtain special

instructions

before use. Do

not handle until

all safety

precautions have

been read and

understood.

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Obtain special

instructions

before use. Do

not handle until

all safety

precautions have

been read and

understood.

Avoid breathing

mist or vapours.

Wash skin

thoroughly after

handling. Use

only outdoors or

in a well-

ventilated area.

Avoid release to

the environment.

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Obtain special

instructions

before use. Do

not handle until

all safety

precautions have

been read and

understood.

Avoid breathing

dust/fume/gas/mi

st/vapours/spray.

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Obtain special

instructions

before use. Do

not handle until

all safety

precautions have

been read and

understood.

Avoid breathing

dust/fume/gas/mi

st/vapours/spray.

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Operational and Disposal Plans
Personal Protective Equipment (PPE)
Due to the corrosive nature and potential for severe skin and eye damage, a comprehensive

PPE plan is mandatory when handling Dibromoiodomethane.

Hand Protection: Wear heavy-duty, chemically resistant gloves. Given the lack of specific

data for Dibromoiodomethane, double gloving with a combination of nitrile and neoprene or
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butyl rubber gloves is recommended for extended operations.

Eye and Face Protection: Chemical safety goggles and a full-face shield are required to

protect against splashes and vapors.

Skin and Body Protection: A chemically resistant lab coat, worn over long-sleeved clothing

and long pants, is essential. For larger quantities or in situations with a high risk of splashing,

a chemical-resistant apron or coveralls should be worn. Closed-toe shoes are mandatory.

Respiratory Protection: All handling of Dibromoiodomethane should be conducted in a

certified chemical fume hood. If there is a risk of exceeding exposure limits, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.

Handling and Storage
Handling:

Always work within a certified chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Use the smallest quantity necessary for the experiment.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

and metals.

Store in a locked cabinet or other secure area.

Spill Response
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In the event of a spill, immediate and appropriate action is crucial to mitigate risks. The

following workflow outlines the necessary steps.

Caption: Logical workflow for responding to a Dibromoiodomethane spill.

Waste Disposal
Containerization: All waste materials, including contaminated absorbents and PPE, must be

collected in a designated, labeled, and sealed container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Dibromoiodomethane" and a description of the contents.

Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Do not dispose of Dibromoiodomethane down the drain or in regular trash.

By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling Dibromoiodomethane and ensure a safe laboratory

environment. Always prioritize safety and consult with your institution's safety professionals for

any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Dibromoiodomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121520#personal-protective-equipment-for-handling-
dibromoiodomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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